Cas no 97372-02-6 (H-PRO-PHE-NH2 Hydrochloride Salt)

H-PRO-PHE-NH2 Hydrochloride Salt Chemical and Physical Properties
Names and Identifiers
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- pro-phe amide hydrochloride
- H-Pro-Phe-NH₂ · HCl
- H-Pro-Phe-NH2 inverted exclamation mark currency HCl
- CID 131676638
- H-PRO-PHE-NH2 HCL
- H-Pro-Phe-NH2 hydrochloride
- H-Pro-Phe-NH? · HCl
- H-PRO-PHE-NH2 Hydrochloride Salt
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- Inchi: 1S/C14H19N3O2.ClH/c15-13(18)12(9-10-5-2-1-3-6-10)17-14(19)11-7-4-8-16-11;/h1-3,5-6,11-12,16H,4,7-9H2,(H2,15,18)(H,17,19);1H/t11-,12-;/m0./s1
- InChI Key: FAFBGWPFTZCDIF-FXMYHANSSA-N
- SMILES: Cl.O=C([C@@H]1CCCN1)N[C@H](C(N)=O)CC1C=CC=CC=1
Computed Properties
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 327
- Topological Polar Surface Area: 84.2
H-PRO-PHE-NH2 Hydrochloride Salt Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
H-PRO-PHE-NH2 Hydrochloride Salt Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
TRC | P840050-100mg |
H-PRO-PHE-NH2 Hydrochloride Salt |
97372-02-6 | 100mg |
$ 185.00 | 2022-06-03 | ||
TRC | P840050-50mg |
H-PRO-PHE-NH2 Hydrochloride Salt |
97372-02-6 | 50mg |
$ 115.00 | 2022-06-03 | ||
TRC | P840050-10mg |
H-PRO-PHE-NH2 Hydrochloride Salt |
97372-02-6 | 10mg |
$ 50.00 | 2022-06-03 |
H-PRO-PHE-NH2 Hydrochloride Salt Related Literature
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Per Eklund,Sit Kerdsongpanya J. Mater. Chem. C, 2016,4, 3905-3914
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Wei-Min Ren,Meng-Wei Liang,Yue-Chao Xu,Xiao-Bing Lu Polym. Chem., 2013,4, 4425-4433
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Kang Zheng,Liu Jiang,Yan-Tuan Li,Zhi-Yong Wu,Cui-Wei Yan RSC Adv., 2015,5, 51730-51744
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Karishma Bhardwaj,Sajan Pradhan,Siddhant Basel,Mitchell Clarke,Surakcha Thapa,Pankaj Roy,Sukanya Borthakur,Lakshi Saikia,Amit Shankar,Anand Pariyar,Sudarsan Tamang Dalton Trans., 2020,49, 15425-15432
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Ekaterina A. Elfimova,Alexey O. Ivanov Nanoscale, 2019,11, 21834-21846
Additional information on H-PRO-PHE-NH2 Hydrochloride Salt
Professional Introduction to H-PRO-PHE-NH2 Hydrochloride Salt (CAS No. 97372-02-6)
H-PRO-PHE-NH2 Hydrochloride Salt, with the chemical compound identifier CAS No. 97372-02-6, is a specialized chemical entity that has garnered significant attention in the field of pharmaceutical research and development. This compound, a hydrochloride salt derivative, is characterized by its unique structural and functional properties, making it a valuable tool in various biochemical and medicinal applications.
The molecular structure of H-PRO-PHE-NH2 Hydrochloride Salt consists of a sequence of amino acids, specifically histidine (H), proline (PRO), and phenylalanine (PHE), followed by an amine group (NH2). This sequence is linked through peptide bonds, forming a dipeptide-like backbone. The hydrochloride salt form enhances the solubility and stability of the compound, making it more suitable for various laboratory and industrial processes.
In recent years, H-PRO-PHE-NH2 Hydrochloride Salt has been extensively studied for its potential applications in drug design and molecular biology. The unique combination of amino acids in its structure allows it to interact with a wide range of biological targets, making it a versatile intermediate in the synthesis of more complex pharmaceutical compounds. Researchers have leveraged its properties to develop novel therapeutic agents targeting various diseases, including cancer, neurodegenerative disorders, and inflammatory conditions.
One of the most compelling aspects of H-PRO-PHE-NH2 Hydrochloride Salt is its role in peptidomimetics research. Peptidomimetics are synthetic molecules designed to mimic the biological activity of natural peptides but with improved pharmacological properties. The dipeptide sequence present in H-PRO-PHE-NH2 Hydrochloride Salt serves as an excellent scaffold for designing peptidomimetic drugs that can bind to specific receptors or enzymes with high affinity and selectivity. This has led to significant advancements in the development of targeted therapies that offer fewer side effects and better patient outcomes.
Recent studies have also highlighted the potential of H-PRO-PHE-NH2 Hydrochloride Salt in the field of enzyme inhibition. The compound's ability to interact with enzyme active sites makes it a promising candidate for developing inhibitors that can modulate enzymatic activity. For instance, researchers have explored its use in inhibiting proteases involved in cancer progression. By binding to these enzymes, H-PRO-PHE-NH2 Hydrochloride Salt-derived inhibitors can disrupt key signaling pathways, ultimately leading to the regression of tumors.
The hydrochloride salt form of this compound enhances its bioavailability and pharmacokinetic properties, making it more effective in vivo. This has been particularly beneficial in preclinical studies where H-PRO-PHE-NH2 Hydrochloride Salt has demonstrated potential as an adjuvant therapy alongside conventional treatments. Its stability under various physiological conditions further adds to its appeal as a pharmaceutical intermediate.
Another area where H-PRO-PHE-NH2 Hydrochloride Salt has shown promise is in the development of diagnostic tools. The compound's unique binding properties allow it to be used as a probe or ligand in diagnostic assays designed to detect specific biomarkers associated with diseases. This has opened up new avenues for early disease detection and personalized medicine approaches.
The synthesis of H-PRO-PHE-NH2 Hydrochloride Salt involves well-established chemical methodologies that ensure high purity and yield. Advances in solid-phase peptide synthesis (SPPS) have made it possible to produce this compound efficiently on a large scale, facilitating its use in both research and industrial applications. The scalability of its synthesis is crucial for meeting the growing demand for this compound in pharmaceutical research.
In conclusion, H-PRO-PHE-NH2 Hydrochloride Salt (CAS No. 97372-02-6) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features and functional properties make it a valuable tool for designing novel therapeutic agents, developing peptidomimetics, inhibiting enzymes, and creating diagnostic tools. As research continues to uncover new applications for this compound, its importance in advancing medical science is likely to grow even further.
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